(4-Chloro-2-methylthiazolo[4,5-C]pyridin-7-YL)boronic acid

• CAS RN: 936477-40-6
• Molecular Formula: C7H6BClN2O2S
• Molecular Weight: 228.47 g/mol
• IUPAC Name: (4-chloro-2-methyl-[1,3]thiazolo[4,5-c]pyridin-7-yl)boronic acid
• InChI: InChI=1S/C7H6BClN2O2S/c1-3-11-5-6(14-3)4(8(12)13)2-10-7(5)9/h2,12-13H,1H3
• InChI Key: LHNHEWUTYWXIJG-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CN=C(C2=C1SC(=N2)C)Cl)(O)O

Description

(4-Chloro-2-methylthiazolo[4,5-C]pyridin-7-YL)boronic acid is a useful research compound. Its molecular formula is C7H6BClN2O2S and its molecular weight is 228.47 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Chloro-7-iodo-2-methyl-thiazolo[4,5-c]pyridine (Example B) (2.35 g, 7.56 mmol) and triisopropylborate (1.8 ml, 7.94 mmol) were dissolved in 70 ml THF and cooled to −75° C. n-Butyllithium (1.6M in hexane) (5.0 ml, 7.94 mmol) was added drop wise at −70° C. The reaction mixture was stirred for 1 hour at −75° C. and for 1 hour without ice-bath. 10 ml 2N HCl-solution were added and extracted three times with ethyl acetate. The organic layers were washed with brine, dried over Na2SO4 and concentrated in vacuo. The residue was crystallized in acetonitrile to get the desired compound as a red solid (520 mg, 30%), MS: m/e=229.2 (M+H+).